Cas no 1076198-32-7 (3-Iodopropylene-1-naphthalene Methyl Amine)

• Product Name: 3-Iodopropylene-1-naphthalene Methyl Amine
• CAS No: 1076198-32-7
• MF: C₁₄H₁₄IN
• MW: 323.172135829926
• CID: 893941
• Update Time: 2026-04-29

3-Iodopropylene-1-naphthalene Methyl Amine Chemical and Physical Properties

Names and Identifiers

• 3-Iodopropylene-1-naphthalene Methyl Amine
• (2E)-3-Iodo-N-(1-naphthylmethyl)-2-propen-1-amine

Computed Properties

• Exact Mass: 323.01700

Experimental Properties

• PSA: 12.03000
• LogP: 4.26900

Additional information on 3-Iodopropylene-1-naphthalene Methyl Amine

Comprehensive Analysis of 3-Iodopropylene-1-naphthalene Methyl Amine (CAS No. 1076198-32-7): Properties, Applications, and Industry Trends

The compound 3-Iodopropylene-1-naphthalene Methyl Amine (CAS No. 1076198-32-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique naphthalene backbone and iodine substitution, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines the aromatic properties of naphthalene with the reactivity of an iodopropylene group, making it valuable for cross-coupling reactions and functional group transformations.

In recent years, the demand for iodinated aromatic compounds like 3-Iodopropylene-1-naphthalene Methyl Amine has surged due to their role in drug discovery and agrochemical development. Researchers frequently search for "CAS 1076198-32-7 applications" or "naphthalene derivatives in medicine," reflecting its relevance in targeted therapies. The compound’s iodine moiety enables precise modifications, aligning with trends in precision chemistry and green synthesis.

From a technical perspective, 3-Iodopropylene-1-naphthalene Methyl Amine exhibits moderate solubility in polar organic solvents, which facilitates its use in catalytic reactions. Its stability under inert atmospheres makes it suitable for high-temperature synthesis, a feature often queried in "thermal stability of iodonaphthalene compounds" searches. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, addressing common quality control concerns in industrial settings.

The compound’s applications extend to fluorescence labeling and molecular imaging, areas where users frequently explore "naphthalene-based probes." Its methyl amine group further allows conjugation with biomolecules, catering to the growing bioconjugation market. Innovations in click chemistry and nanomaterial functionalization have also amplified its utility, as evidenced by rising searches for "iodo-naphthalene in nanotechnology."

Environmental and regulatory considerations are critical when handling 3-Iodopropylene-1-naphthalene Methyl Amine. While not classified as hazardous under standard guidelines, proper waste disposal protocols for halogenated compounds are essential. This aligns with increasing searches for "sustainable halogenated compound handling" and "eco-friendly synthetic routes," reflecting industry shifts toward green chemistry principles.

Future prospects for CAS 1076198-32-7 include potential roles in optoelectronic materials and catalysis, driven by its electron-rich aromatic system. As researchers investigate "naphthalene derivatives for OLEDs," this compound’s structural adaptability positions it as a candidate for advanced material design. Collaborative efforts between academia and industry continue to explore its structure-activity relationships, addressing queries like "modifying naphthalene cores for enhanced performance."

In summary, 3-Iodopropylene-1-naphthalene Methyl Amine (CAS No. 1076198-32-7) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its multifaceted properties respond to contemporary needs in life sciences, materials engineering, and sustainable synthesis, ensuring its continued relevance in scientific and industrial discourse.